molecular formula C14H10N2O3 B11813654 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid

3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B11813654
M. Wt: 254.24 g/mol
InChI Key: ULAQZOBRRQGDEY-UHFFFAOYSA-N
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Description

3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a phenyl group at the 1-position and a furan-2-yl moiety at the 3-position, with a carboxylic acid group at the 4-position. This structure combines aromatic and heteroaromatic components, making it a versatile intermediate in medicinal chemistry and agrochemical research. The furan ring contributes electron-rich properties, while the phenyl and carboxylic acid groups enhance structural diversity for functionalization .

Properties

Molecular Formula

C14H10N2O3

Molecular Weight

254.24 g/mol

IUPAC Name

3-(furan-2-yl)-1-phenylpyrazole-4-carboxylic acid

InChI

InChI=1S/C14H10N2O3/c17-14(18)11-9-16(10-5-2-1-3-6-10)15-13(11)12-7-4-8-19-12/h1-9H,(H,17,18)

InChI Key

ULAQZOBRRQGDEY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CO3)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the reaction of furan-2-carboxylic acid with hydrazine to form the corresponding hydrazone, which is then cyclized with phenylhydrazine under acidic conditions to yield the desired pyrazole derivative. The reaction conditions often include the use of solvents like ethanol or acetic acid and heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and automated systems can improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.

    Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.

    Substitution: Electrophilic substitution reactions can occur on the phenyl ring, introducing various substituents.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

    Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

    Substitution: Reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) under appropriate conditions.

Major Products

    Oxidation: Furan-2,5-dicarboxylic acid.

    Reduction: Corresponding alcohols or aldehydes.

    Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1. Antimicrobial Activity
Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, research focusing on similar pyrazole derivatives has shown effectiveness against various bacterial strains such as Staphylococcus aureus and Proteus vulgaris, as well as fungal pathogens like Candida albicans and Aspergillus fumigatus . The incorporation of the furan group in the structure may enhance the overall activity and selectivity against these microorganisms.

2. Potential Therapeutic Uses
The compound has been investigated for its role as a partial agonist at cannabinoid receptors, which may have implications in treating metabolic syndromes, liver diseases, and pain management . The structural features of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid could lead to the development of novel therapeutics aimed at these conditions.

Agrochemical Applications

1. Fungicidal Properties
The synthesis of pyrazole derivatives has been linked to the development of fungicides. The processes involved in creating these compounds often focus on enhancing efficacy while reducing environmental impact . The potential use of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid as a precursor in fungicide formulations could lead to improved agricultural practices.

Synthesis and Derivatives

The synthesis of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid typically involves multi-step reactions starting from simpler pyrazole derivatives. Various methods have been documented for functionalizing the pyrazole ring to enhance biological activity or to introduce additional functional groups that facilitate further chemical transformations .

Case Studies and Research Findings

Study Findings Applications
Study on antimicrobial propertiesDemonstrated effectiveness against Gram-positive and Gram-negative bacteriaDevelopment of new antibiotics
Research on cannabinoid receptor activityIdentified as a partial agonist with therapeutic potential for metabolic disordersDrug development for diabetes and liver diseases
Synthesis methods analysisVarious synthetic routes explored for efficiency and yieldImproved production methods for agricultural chemicals

Mechanism of Action

The mechanism of action of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or receptors, modulating biochemical pathways. For example, it may inhibit the activity of cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects. The furan and pyrazole rings can interact with active sites of proteins, affecting their function and activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrazole Core

The pyrazole-4-carboxylic acid scaffold is highly modifiable. Key analogs and their distinguishing features are summarized below:

Compound Substituents Molecular Formula Molecular Weight Key Properties References
3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid 1-phenyl, 3-furan-2-yl, 4-COOH ~C₁₄H₁₀N₂O₃ ~266.25 g/mol Enhanced π-π stacking potential due to phenyl-furan conjugation; moderate acidity
3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid 1-phenyl, 3-(4-Cl-phenyl), 4-COOH C₁₆H₁₁ClN₂O₂ 298.73 g/mol Increased hydrophobicity; potential antimicrobial activity
3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid 1-methyl, 3-CF₂H, 4-COOH C₆H₆F₂N₂O₂ 188.12 g/mol Electron-withdrawing CF₂H group enhances reactivity in coupling reactions
1-(3-Methoxyphenyl)-1H-pyrazole-4-carboxylic acid 1-(3-MeO-phenyl), 4-COOH C₁₁H₁₀N₂O₃ 218.21 g/mol Methoxy group improves solubility; used in drug discovery
3-(Furan-3-yl)-1H-pyrazole-4-carboxylic acid 3-furan-3-yl, 4-COOH, no N-substituent C₈H₆N₂O₃ 178.15 g/mol Reduced steric bulk; positional isomerism alters electronic properties

Physicochemical Properties

  • Solubility: The presence of polar groups (e.g., -COOH, -OCH₃) improves aqueous solubility. For instance, 1-(3-methoxyphenyl)-1H-pyrazole-4-carboxylic acid is more water-soluble than its non-polar counterparts .
  • Thermal Stability : Adamantane-substituted analogs (e.g., 3-(adamantan-1-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid) exhibit higher thermal stability due to the rigid adamantane framework .

Biological Activity

3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound that has garnered attention for its diverse biological activities. This compound, characterized by its unique structural framework combining a furan ring, a phenyl group, and a carboxylic acid functional group, exhibits potential in various therapeutic applications.

Chemical Structure and Properties

  • Molecular Formula : C₁₄H₁₀N₂O₃
  • Molecular Weight : 254.24 g/mol
  • CAS Number : 1152933-30-6

The structure of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid allows for multiple interactions with biological targets due to the presence of functional groups that can participate in various chemical reactions, including nucleophilic substitutions and esterification processes.

Biological Activities

Research indicates that this compound and its derivatives possess significant biological activities, including:

  • Xanthine Oxidase Inhibition :
    • The compound shows promise as a xanthine oxidoreductase inhibitor, which is beneficial for treating conditions such as hyperuricemia and gout. Studies have indicated that derivatives of pyrazole compounds can inhibit xanthine oxidase effectively, potentially reducing uric acid levels in the body.
  • Anti-inflammatory Properties :
    • Several studies have reported the anti-inflammatory effects of pyrazole derivatives. For instance, compounds similar to 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid have demonstrated significant inhibition of pro-inflammatory cytokines like TNF-α and IL-6 . This suggests potential applications in treating inflammatory diseases.
  • Antioxidant Activity :
    • The antioxidant properties of pyrazole compounds are well-documented. These compounds can scavenge free radicals, thereby protecting cells from oxidative stress and related damage .
  • Antimicrobial Effects :
    • Preliminary studies have shown that related pyrazole derivatives exhibit antimicrobial activity against various bacterial strains, indicating potential use as antibacterial agents .
  • Anticancer Activity :
    • Some derivatives have been evaluated for their anticancer properties against different human cancer cell lines. The presence of the pyrazole moiety has been linked to cytotoxic effects on cancer cells .

Comparative Analysis of Similar Compounds

The following table summarizes the biological activities of compounds structurally similar to 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid:

Compound NameStructural FeaturesBiological Activity
1-Pyridinylpyrazole derivativeContains a pyridine instead of furanPotential anti-inflammatory effects
5-(2-Furyl)-1-phenyl-1H-pyrazole-3-carboxylic acidFuran at position 5 instead of 3Xanthine oxidase inhibition
1-Hydroxyphenylpyrazole derivativeHydroxy group at position 1Antioxidant properties
4-Methylpyrazole derivativeMethyl substitution at position 4Antimicrobial activity

Research Findings and Case Studies

Recent literature highlights several case studies where derivatives of 3-(Furan-2-yl)-1-phenyl-1H-pyrazole-4-carboxylic acid were synthesized and evaluated for their biological activities:

  • Anti-inflammatory Evaluation :
    • A series of pyrazole derivatives were tested for their ability to inhibit COX enzymes, showing promising results with IC₅₀ values comparable to standard anti-inflammatory drugs like diclofenac .
  • Antimicrobial Testing :
    • A study assessed the antimicrobial activity of synthesized pyrazoles against various strains including E. coli and Staphylococcus aureus, demonstrating effective inhibition at specific concentrations .
  • Cytotoxicity Against Cancer Cells :
    • In vitro studies revealed that certain pyrazole derivatives exhibited cytotoxicity against multiple cancer cell lines (e.g., H460, A549), suggesting their potential as anticancer agents .

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